Diphenylethers
Diphenylethers, also known as diphenyl ether or diphenyloxide, are a class of organic compounds characterized by two phenyl groups attached to an oxygen atom. These compounds exhibit a variety of properties depending on their specific structure and functional groups. Generally, they have high boiling points due to the presence of polar bonds and hydrogen bonding. Diphenylethers find applications in various industries such as pharmaceuticals, dyes, and plastics. Their stability under heat and chemicals makes them particularly useful in industrial processes where resistance to degradation is essential. Additionally, certain diphenylethers are known for their flame-retardant properties, which further extend their utility in modern technological applications.

Structure | Chemical Name | CAS | MF |
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3-(3,5-Dichlorophenoxy)PhenylSulfonyl Chloride | 885950-83-4 | C12H7O3SCl3 |
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Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]- | 500535-62-6 | C13H8NO3F3 |
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(2S)-1-(3-phenoxyphenyl)propan-2-ol | 2227913-85-9 | C15H16O2 |
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N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-phenoxybenzamide | 324758-89-6 | C21H14N2O4 |
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N-(2-(2-Methoxy-4-(methylsulfonamido)-5-phenoxyphenyl)-2-oxoethyl)formamide | 149456-98-4 | C17H18N2O6S |
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4-(3-Ethoxyphenoxy)benzoic acid | 777031-99-9 | C15H14O4 |
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1-[2-(2,4-Difluorophenoxy)-5-fluorophenyl]-N-methylmethylamine | 902836-70-8 | C14H12F3NO |
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2-(4-aminophenoxy)benzamide | 307308-74-3 | C13H12N2O2 |
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3-[(4-phenoxyphenyl)methanesulfinyl]propane-1,2-diol | 956965-84-7 | C16H18O4S |
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Vidupiprant | 1169483-24-2 | C28H27N2O6FSCl2 |
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